Cas no 1161403-09-3 ((R)-alpha-Phenyl-1-pyrrolidineethanamine)

• Product Name: (R)-alpha-Phenyl-1-pyrrolidineethanamine
• CAS No: 1161403-09-3
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• CID: 6782951
• PubChem ID: 69011261
• Update Time: 2026-03-12

(R)-alpha-Phenyl-1-pyrrolidineethanamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-phenyl-2-pyrrolidin-1-ylethanamine;dihydrochloride
• (R)-a-Phenyl-1-pyrrolidineethanamine dihydrochloride
• 180305-85-5
• (1R)-1-phenyl-2-(pyrrolidin-1-yl)ethanamine dihydrochloride
• (R)-ALPHA-PHENYL-1-PYRROLIDINEETHANAMINE
• AT36576
• (R)-1-PHENYL-2-(PYRROLIDIN-1-YL)ETHAN-1-AMINE DIHYDROCHLORIDE
• (R)-a-Phenyl-1-pyrrolidineethanaminedihydrochloride
• SCHEMBL4347694
• 1161403-09-3
• C12H20Cl2N2
• (R)-alpha-Phenyl-1-pyrrolidineethanamine

• Inchi： 1S/C12H18N2.2ClH/c13-12(10-14-8-4-5-9-14)11-6-2-1-3-7-11;;/h1-3,6-7,12H,4-5,8-10,13H2;2*1H/t12-;;/m0../s1
• InChI Key： VTCVLRYWGCNNHP-LTCKWSDVSA-N
• SMILES： Cl.Cl.N1(C[C@@H](C2C=CC=CC=2)N)CCCC1

Computed Properties

• Exact Mass: 262.1003540g/mol
• Monoisotopic Mass: 262.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (R)-alpha-Phenyl-1-pyrrolidineethanamine

Chemical Profile of (R)-alpha-Phenyl-1-pyrrolidineethanamine (CAS No. 1161403-09-3)

(R)-alpha-Phenyl-1-pyrrolidineethanamine, identified by its Chemical Abstracts Service (CAS) number 1161403-09-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (R)-alpha-Phenyl-1-pyrrolidineethanamine consists of a pyrrolidine ring substituted with a phenyl group and an amine functional group at the alpha position. This configuration imparts unique steric and electronic properties, which are crucial for its interaction with biological targets. The presence of the (R) configuration further enhances its specificity, as enantiomeric differences can significantly influence pharmacological outcomes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with high selectivity and efficacy. Compounds like (R)-alpha-Phenyl-1-pyrrolidineethanamine are being explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and metabolic conditions. The pyrrolidine scaffold is particularly attractive due to its versatility in mimicking natural amino acid structures, which can facilitate the design of peptidomimetics and enzyme inhibitors.

One of the most compelling aspects of (R)-alpha-Phenyl-1-pyrrolidineethanamine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced pharmacokinetic profiles and improved target binding affinity. For instance, studies have demonstrated its utility in creating potent serotonin receptor modulators, which hold promise for treating depression and anxiety disorders.

The pharmacological properties of (R)-alpha-Phenyl-1-pyrrolidineethanamine have been extensively studied in preclinical models. Initial investigations suggest that it exhibits significant binding affinity to certain neurotransmitter receptors, particularly those involved in pain modulation and mood regulation. These findings have prompted further exploration into its potential as a lead compound for the development of next-generation therapeutics.

Advances in computational chemistry and molecular modeling have played a pivotal role in understanding the interactions between (R)-alpha-Phenyl-1-pyrrolidineethanamine and biological targets. These tools have enabled researchers to predict binding modes, optimize molecular structures, and identify potential drug candidates with minimal experimental screening. Such innovations are accelerating the pace of drug discovery and development, making compounds like (R)-alpha-Phenyl-1-pyrrolidineethanamine increasingly relevant in modern medicine.

The synthesis of (R)-alpha-Phenyl-1-pyrrolidineethanamine presents unique challenges due to its chiral center and the need for high enantiomeric purity. However, recent advancements in asymmetric synthesis techniques have made it more feasible to produce this compound on a scalable basis. Methods such as chiral auxiliary-assisted synthesis and biocatalytic approaches have improved yield and purity, paving the way for larger-scale applications in pharmaceutical manufacturing.

In conclusion, (R)-alpha-Phenyl-1-pyrrolidineethanamine (CAS No. 1161403-09-3) represents a promising compound with significant therapeutic potential. Its unique structural features and biological activities make it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.